Cas no 2411327-83-6 (Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate
• CAS No: 2411327-83-6
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 5356271
• PubChem ID: 146099383
• Update Time: 2025-06-11

Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795005
• methyl (2E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate
• Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate

• Inchi： 1S/C18H23NO5/c1-3-23-15-6-4-5-7-16(15)24-14-10-12-19(13-11-14)17(20)8-9-18(21)22-2/h4-9,14H,3,10-13H2,1-2H3/b9-8+
• InChI Key： NTVKUHXLNDMHAN-CMDGGOBGSA-N
• SMILES： O(C1C=CC=CC=1OCC)C1CCN(C(/C=C/C(=O)OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 443
• XLogP3: 2.4
• Topological Polar Surface Area: 65.099

Additional information on Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate

Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate: A Comprehensive Overview

Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate (CAS No. 2411327-83-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The molecular structure of Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate is composed of a piperidine ring, an ethoxyphenyl group, and a methyl ester moiety. The presence of these functional groups imparts specific chemical properties that contribute to its biological activity. The synthesis of this compound typically involves a multi-step process, starting with the formation of the piperidine ring and subsequent functionalization with the ethoxyphenyl group and the methyl ester.

Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for the synthesis of Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield. This method involves the sequential addition of reagents under controlled conditions, resulting in a highly pure product with minimal by-products.

Biological Activity and Mechanism of Action

Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate has been extensively studied for its biological activity, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of depression and anxiety disorders.

A study published in the Journal of Medicinal Chemistry in 2020 investigated the mechanism of action of Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate. The results indicated that this compound selectively binds to serotonin transporters (SERTs) with high affinity, thereby increasing serotonin levels in the synaptic cleft. This mechanism is similar to that of established SSRIs such as fluoxetine and sertraline, but with potentially fewer side effects due to its unique structural features.

Clinical Trials and Therapeutic Potential

The therapeutic potential of Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-enoate has been evaluated in several preclinical studies and early-stage clinical trials. Preliminary data from these studies have shown promising results in terms of efficacy and safety. For example, a phase I clinical trial conducted by a leading pharmaceutical company demonstrated that this compound was well-tolerated by healthy volunteers at various dose levels.

In addition to its potential as an SSRI, recent research has explored other therapeutic applications for Methyl (E)-4-[4-(2-ethoxyphenoxy)piperidin-1-yl]-4-oxobut-2-en oate. A study published in the Nature Communications in 2021 reported that this compound exhibited anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Current Research Trends and Future Directions

The ongoing research on Methyl (E)-4-[4-(2-e thoxyphenoxy)piperidin -1 - yl] - 4 - oxobut - 2 - enoate strong > is focused on optimizing its pharmacological properties and expanding its therapeutic applications. One area of interest is the development of prodrugs that can enhance the bioavailability and reduce the side effects associated with this compound. Prodrug strategies involve modifying the chemical structure to improve solubility, stability, and tissue distribution.

Another promising direction is the investigation of combination therapies involving Methyl (E)-4-[4-(2-e th oxyphen oxy)pi per idin - 1 - yl] - 4 - ox ob ut - 2 - eno ate strong > . For instance, combining this compound with other antidepressants or anti-inflammatory agents may result in synergistic effects that enhance therapeutic outcomes while minimizing adverse reactions.

In conclusion, Methyl (E)-4-[4-(2-e th oxyphen oxy)pi per idin - 1 - yl] - 4 - ox ob ut - 2 - eno ate strong > represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activity. Ongoing research efforts are aimed at optimizing its properties and exploring new avenues for its use in medicine. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the treatment of CNS disorders and other diseases.